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Compound of Interest

Compound Name: Methyl phenylacetate

Cat. No.: B094091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl phenylacetate (CAS No. 101-41-7) is an aromatic ester recognized for its

characteristic sweet, honey-like fragrance. This versatile compound finds extensive application

in the fragrance, flavor, and pharmaceutical industries. In research and development, it serves

as a valuable building block in organic synthesis and as a standard for analytical studies. This

technical guide provides a comprehensive overview of methyl phenylacetate, including its

synonyms, physicochemical properties, detailed experimental protocols for its synthesis,

purification, and analysis, and an exploration of its role in biological systems.

Chemical Synonyms and Identifiers
Methyl phenylacetate is known by a variety of names in chemical literature and commerce. A

comprehensive list of its synonyms and identifiers is provided below for clear and unambiguous

reference.
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Identifier Type Identifier Citation

IUPAC Name methyl 2-phenylacetate [1]

CAS Number 101-41-7 [1]

Common Synonyms Phenylacetic acid, methyl ester [1]

Benzeneacetic acid, methyl

ester
[1]

Methyl benzeneacetate [1]

Methyl alpha-toluate [1]

Methyl phenylethanoate [1]

Trade Name Mephaneine [1]

FEMA Number 2733 [1]

EINECS Number 202-940-9 [1]

Molecular Formula C₉H₁₀O₂ [2]

SMILES COC(=O)CC1=CC=CC=C1 [1]

InChI

InChI=1S/C9H10O2/c1-11-

9(10)7-8-5-3-2-4-6-8/h2-

6H,7H2,1H3

[1]

Physicochemical Properties
A summary of the key physical and chemical properties of methyl phenylacetate is presented

in the table below. This data is essential for its handling, storage, and application in

experimental settings.
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Property Value Citation

Molecular Weight 150.17 g/mol [1]

Appearance Colorless liquid [2]

Odor Strong, honey-like [2]

Boiling Point 218 °C [2]

Melting Point
Not applicable (liquid at room

temperature)

Density 1.062 - 1.066 g/mL at 20 °C [1]

Refractive Index (n²⁰/D) 1.503 - 1.509 [1]

Solubility
Soluble in most organic

solvents. Insoluble in water.
[1]

Vapor Pressure 0.13 mmHg at 25 °C [1]

Flash Point 90.6 °C (195.1 °F) [2]

Experimental Protocols
Synthesis of Methyl Phenylacetate via Fischer
Esterification
This protocol details the synthesis of methyl phenylacetate from phenylacetic acid and

methanol using an acid catalyst.

Workflow Diagram:
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Fischer Esterification Workflow
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Caption: Workflow for the synthesis of methyl phenylacetate via Fischer esterification.
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Materials:

Phenylacetic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve phenylacetic acid in an excess of methanol

(e.g., 5-10 molar equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.
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Slowly pour the mixture into a separatory funnel containing cold water.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash sequentially with saturated sodium bicarbonate

solution (to neutralize the acid catalyst) and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent by rotary evaporation.

Purification by Fractional Distillation
This protocol is for the purification of crude methyl phenylacetate.

Procedure:

Apparatus Setup: Assemble a fractional distillation apparatus. Use a fractionating column

with a suitable packing material (e.g., Raschig rings or Vigreux indentations) to ensure

efficient separation.

Distillation:

Place the crude methyl phenylacetate in the distillation flask with a few boiling chips.

Heat the flask gently.

Collect the fraction that distills at the boiling point of methyl phenylacetate (approximately

218 °C at atmospheric pressure). The boiling point will be lower under vacuum.

Product Collection: Collect the purified product in a clean, dry receiving flask.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol outlines a general method for the analysis of methyl phenylacetate purity.

Workflow Diagram:
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GC-MS Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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